Cas no 1805449-86-8 (4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-5-methylpyridine)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-5-methylpyridine
• CAS No: 1805449-86-8
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4888573
• Update Time: 2025-05-25

4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-5-methylpyridine

• Inchi： 1S/C8H10F2N2O/c1-4-3-12-8(13)6(7(9)10)5(4)2-11/h3,7H,2,11H2,1H3,(H,12,13)
• InChI Key： INKWELKFBQIVND-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C)C=1CN)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: -0.8
• Topological Polar Surface Area: 55.1

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-5-methylpyridine

4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-5-methylpyridine: A Comprehensive Overview

The compound 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-5-methylpyridine, identified by the CAS registry number CAS No. 1805449-86-8, is a fascinating molecule with a diverse range of applications and properties. This pyridine derivative has garnered significant attention in recent years due to its unique structural features and potential utility in various fields, including pharmaceuticals, agrochemicals, and materials science.

At its core, the molecule exhibits a pyridine ring system, which serves as the foundation for its reactivity and functionality. The substitution pattern on the ring is particularly noteworthy: a hydroxyl group at position 2, a methyl group at position 5, an amino methyl group at position 4, and a difluoromethyl group at position 3. These substituents not only influence the electronic properties of the molecule but also impart unique chemical reactivity and biological activity.

Recent studies have highlighted the potential of 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-5-methylpyridine as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The presence of the hydroxyl group and amino methyl group provides opportunities for hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition in biological systems.

In addition to its pharmacological applications, this compound has shown promise in agrochemical research. Its ability to act as a plant growth regulator or an elicitor of defense mechanisms in crops has been documented in several recent publications. The fluorinated substituent at position 3 contributes to the molecule's stability and bioavailability, making it an attractive candidate for agricultural applications.

The synthesis of 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-5-methylpyridine involves a multi-step process that typically begins with the preparation of the pyridine ring followed by selective substitution reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From a materials science perspective, this compound has been investigated for its potential as a building block in the construction of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its functional groups allow for versatile interactions with metal ions, enabling the creation of porous materials with applications in gas storage and catalysis.

In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxy-5-methylpyridine is a versatile compound with a wide array of potential applications. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool in various scientific disciplines. As research continues to uncover new insights into its properties and functionalities, this compound is likely to play an increasingly important role in both academic and industrial settings.